Auranticin A
Auranticin A
Auranticin A is a natural product found in Westerdykella aurantiaca with data available.
Brand Name:
Vulcanchem
CAS No.:
133943-50-7
VCID:
VC21264350
InChI:
InChI=1S/C24H24O8/c1-6-11(2)15-9-18(30-5)13(4)21-23(15)31-22-16(10-25)17(26)8-14(12(3)7-19(27)28)20(22)24(29)32-21/h6-9,25-26H,10H2,1-5H3,(H,27,28)/b11-6+,12-7+
SMILES:
CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3CO)O)C(=CC(=O)O)C)C(=O)O2)C)OC
Molecular Formula:
C24H24O8
Molecular Weight:
440.4 g/mol
Auranticin A
CAS No.: 133943-50-7
Cat. No.: VC21264350
Molecular Formula: C24H24O8
Molecular Weight: 440.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Auranticin A is a natural product found in Westerdykella aurantiaca with data available. |
|---|---|
| CAS No. | 133943-50-7 |
| Molecular Formula | C24H24O8 |
| Molecular Weight | 440.4 g/mol |
| IUPAC Name | (E)-3-[1-[(E)-but-2-en-2-yl]-9-hydroxy-10-(hydroxymethyl)-3-methoxy-4-methyl-6-oxobenzo[b][1,4]benzodioxepin-7-yl]but-2-enoic acid |
| Standard InChI | InChI=1S/C24H24O8/c1-6-11(2)15-9-18(30-5)13(4)21-23(15)31-22-16(10-25)17(26)8-14(12(3)7-19(27)28)20(22)24(29)32-21/h6-9,25-26H,10H2,1-5H3,(H,27,28)/b11-6+,12-7+ |
| Standard InChI Key | NTOXIMPFEPXTTB-GNXRPPCSSA-N |
| Isomeric SMILES | C/C=C(\C)/C1=CC(=C(C2=C1OC3=C(C(=CC(=C3CO)O)/C(=C/C(=O)O)/C)C(=O)O2)C)OC |
| SMILES | CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3CO)O)C(=CC(=O)O)C)C(=O)O2)C)OC |
| Canonical SMILES | CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3CO)O)C(=CC(=O)O)C)C(=O)O2)C)OC |
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